Cas no 885276-85-7 (Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-8-(phenylmethoxy)-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-8-(phenylmethoxy)-, ethyl ester
• CAS No: 885276-85-7
• MF: C₁₇H₁₅IN₂O₃
• MW: 422.217076539993
• MDL: MFCD06739212
• CID: 711389
• PubChem ID: 57355255
• Update Time: 2024-10-26

Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-8-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-8-(phenylmethoxy)-, ethyl ester
• 8-Benzyloxy-3-iodo-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl 3-iodo-8-phenylmethoxyimidazo[1,2-a]pyridine-2-carboxylate
• ethyl 8-(benzyloxy)-3-iodoimidazo[1,2-a]pyridine-2-carboxylate
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-8-(phenylmethoxy)-, ethyl ester
• C17H15IN2O3
• ethyl8-(benzyloxy)-3-iodoimidazo[1,2-a]pyridine-2-carboxylate
• 885276-85-7
• DB-077689
• AB28876
• DTXSID20722994

• MDL： MFCD06739212
• Inchi： 1S/C17H15IN2O3/c1-2-22-17(21)14-15(18)20-10-6-9-13(16(20)19-14)23-11-12-7-4-3-5-8-12/h3-10H,2,11H2,1H3
• InChI Key： RDYWZERFRSQVMF-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=C(I)N1C=CC=C2OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 422.01300
• Monoisotopic Mass: 422.01274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• PSA: 52.83000
• LogP: 3.69460
• pka: -0.50±0.50(Predicted)